3-(1-Hydroxyethyl)-4-piperidone

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: 3-(1-hydroxyethyl)piperidin-4-one
• InChI: InChI=1S/C7H13NO2/c1-5(9)6-4-8-3-2-7(6)10/h5-6,8-9H,2-4H2,1H3
• InChI Key: ZRXOFKDHFKMXGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CNCCC1=O)O

Description

3-(1-Hydroxyethyl)-4-piperidone is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 100 ml of ethanol, 4.68 g (20 mmol) of the resulting 1-benzyl-3-(1-hydroxyethyl)-4-piperidone were dissolved. To the resulting solution, 0.5 g of 5% palladium-carbon were added, followed by stirring at 60° C. for 8 hours under a hydrogen gas atmosphere. After the completion of the reaction, the palladium-carbon was removed by filtration through Celite. The solvent was then distilled off under reduced pressure, whereby 2.98 g of 3-(1-hydroxyethyl)-4-piperidone were obtained as a colorless oil in a quantitative yield.